Diphenylphosphinic acid
Diphenylphosphinic acid
Diphenylphosphinic acid (DPPA, hdpp) is an organophosphinic acid compound. It finds application as a reactive flame-retardant and promoter for palladium catalytic systems. Thermal degradation of DPPA has been studied by thermogravimetric analysis (TGA) method. DPPA reacts with cadmium nitrate in dimethylformamide solvent to afford the one-dimensional coordination polymer catena-poly[[bis(dimethylformamide-κO)cadmium(II)]-bis(μ-diphenylphosphinato-κ(2)O:O′)]. It has been repoted to promote the carbonylation of nitrobenzene and aniline to diphenylurea. Ortho-lithiated DPPA can form mono ortho-functionalized derivatives by electrophilic trapping and biphenyl-2,2′-diylbis(phenylphosphinic acid) by copper catalyzed coupling.
Diphenylphosphinic acid is a member of phosphinic acids.
Diphenylphosphinic acid is a member of phosphinic acids.
Brand Name:
Vulcanchem
CAS No.:
1707-03-5
VCID:
VC21232951
InChI:
InChI=1S/C12H11O2P/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H,13,14)
SMILES:
C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)O
Molecular Formula:
C12H11O2P
Molecular Weight:
218.19 g/mol
Diphenylphosphinic acid
CAS No.: 1707-03-5
Cat. No.: VC21232951
Molecular Formula: C12H11O2P
Molecular Weight: 218.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diphenylphosphinic acid (DPPA, hdpp) is an organophosphinic acid compound. It finds application as a reactive flame-retardant and promoter for palladium catalytic systems. Thermal degradation of DPPA has been studied by thermogravimetric analysis (TGA) method. DPPA reacts with cadmium nitrate in dimethylformamide solvent to afford the one-dimensional coordination polymer catena-poly[[bis(dimethylformamide-κO)cadmium(II)]-bis(μ-diphenylphosphinato-κ(2)O:O′)]. It has been repoted to promote the carbonylation of nitrobenzene and aniline to diphenylurea. Ortho-lithiated DPPA can form mono ortho-functionalized derivatives by electrophilic trapping and biphenyl-2,2′-diylbis(phenylphosphinic acid) by copper catalyzed coupling. Diphenylphosphinic acid is a member of phosphinic acids. |
|---|---|
| CAS No. | 1707-03-5 |
| Molecular Formula | C12H11O2P |
| Molecular Weight | 218.19 g/mol |
| IUPAC Name | diphenylphosphinic acid |
| Standard InChI | InChI=1S/C12H11O2P/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H,13,14) |
| Standard InChI Key | BEQVQKJCLJBTKZ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)O |
| Canonical SMILES | C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)O |
| Melting Point | 194.0 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator